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Compound of Interest

Compound Name: 2,5-Difluorobenzoic acid

Cat. No.: B1293528 Get Quote

This guide provides a detailed computational comparison of the physicochemical properties of

three fluorobenzoic acid isomers: 2-fluorobenzoic acid, 3-fluorobenzoic acid, and 4-

fluorobenzoic acid. The information is intended for researchers, scientists, and professionals in

drug development, with a focus on quantitative data and experimental methodologies.

Physicochemical Data Summary
The position of the fluorine atom on the benzoic acid ring significantly influences the

compound's properties. The following table summarizes key experimental data for the ortho,

meta, and para isomers.

Property
2-Fluorobenzoic
Acid (ortho)

3-Fluorobenzoic
Acid (meta)

4-Fluorobenzoic
Acid (para)

pKa (at 25°C) 3.27[1][2][3][4] 3.86[2][5] 4.15[6][7][8]

Melting Point (°C) 122-125[1] 123-125[2] 182-184[7]

Boiling Point (°C) ~259 (decomposes)[2] ~251[2] 253.7

Solubility in Water
Slightly soluble (7.2

g/L)[1]
Soluble[2][5]

Very slightly soluble in

cold water, soluble in

hot water[6][7][8]
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The relationship between the fluorine substituent's position and the resulting acidity (pKa) is a

key differentiator for these isomers. This is primarily due to the interplay of inductive and

resonance effects.

Fluorobenzoic Acid Isomers Electronic Effects Resulting Acidity

2-Fluorobenzoic Acid (ortho)

Inductive Effect (-I) Strongest at ortho position

Strong -I

Resonance Effect (+M) Operates at ortho and para

Ortho Effect Steric hindrance

Present

3-Fluorobenzoic Acid (meta) Weaker -I

4-Fluorobenzoic Acid (para)

Weakest -I

pKa ≈ 3.27 Strongest Acid

pKa ≈ 3.86 Intermediate Acidity

pKa ≈ 4.15 Weakest AcidOpposes -I
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Analysis of Fluorobenzoic Acid Isomers
for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293528#computational-comparison-of-
fluorobenzoic-acid-isomer-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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